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The Samarium-Neodymium (Sm-Nd) isochron dating method is a powerful geochronological

tool used to determine the age of rocks, minerals, and meteorites.[1][2] It is particularly

effective for dating ancient geological materials, spanning billions of years, due to the long half-

life of the parent isotope.[2][3] The method relies on the alpha decay of Samarium-147 (¹⁴⁷Sm)

to Neodymium-143 (¹⁴³Nd).[1][3]

Samarium and Neodymium are both rare earth elements (REEs) that are relatively immobile

during geological processes like weathering and low-grade metamorphism, making the Sm-Nd

system robust and less susceptible to disturbance compared to other isotopic systems like Rb-

Sr.[1][4] This characteristic is advantageous for dating altered or metamorphosed rocks.[2][4]

The technique is widely applied to establish crystallization ages for igneous rocks, determine

the timing of metamorphic events, and study the evolution of the Earth's crust and mantle.[2][4]

[5]

The core of the method is the isochron approach, which involves analyzing multiple cogenetic

samples (i.e., different minerals from the same rock or different whole-rock samples from a

single geological unit) that formed at the same time with the same initial Nd isotopic

composition but with different Sm/Nd ratios.[1][3] When the measured isotopic ratios are plotted
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on a graph, the data points for these samples should form a straight line (an isochron), the

slope of which is directly proportional to the age of the samples.[1][6]

Key Principles & Quantitative Data
The Sm-Nd dating method is based on the following decay equation:

(¹⁴³Nd/¹⁴⁴Nd)⁠present = (¹⁴³Nd/¹⁴⁴Nd)⁠initial + (¹⁴⁷Sm/¹⁴⁴Nd)⁠present * (e^λt - 1)[3]

Where:

(¹⁴³Nd/¹⁴⁴Nd)⁠present is the ratio of the radiogenic daughter isotope (¹⁴³Nd) to a stable, non-

radiogenic isotope (¹⁴⁴Nd) measured in the sample today.[1]

(¹⁴³Nd/¹⁴⁴Nd)⁠initial is the isotopic ratio of Nd when the rock or mineral formed (at time t=0).

This is the y-intercept of the isochron.[3]

(¹⁴⁷Sm/¹⁴⁴Nd)⁠present is the ratio of the parent isotope (¹⁴⁷Sm) to the same stable Nd isotope

measured today.[1]

λ is the decay constant of ¹⁴⁷Sm.[6]

t is the time elapsed since the formation of the rock or mineral, which is the age to be

determined.[6]

This equation is in the form of a straight line (y = b + mx), where the slope of the isochron is

(e^λt - 1).[1][6]

Table 1: Isotopes in Sm-Nd Geochronology
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Isotope Role
Natural Abundance
(%)

Notes

¹⁴⁷Sm Parent Isotope 15.0

Radioactively decays

to ¹⁴³Nd via alpha

decay.[1][7][8]

¹⁴³Nd Radiogenic Daughter 12.2

The abundance of this

isotope increases over

time due to ¹⁴⁷Sm

decay.[1]

¹⁴⁴Nd Stable Reference 23.8

Used for normalization

as it is a stable and

relatively abundant Nd

isotope.[1][4]

Table 2: Decay Constant and Half-Life of ¹⁴⁷Sm

Parameter Value Reference

Half-Life (T₁/₂)
1.06 x 10¹¹ years (106 billion

years)
[1][3][9]

Decay Constant (λ) 6.54 x 10⁻¹² yr⁻¹ [3]

Note: The exact values for the half-life and decay constant have been refined over time through

various measurement techniques. The values presented are commonly accepted and used in

geochronology.[9][10]

Experimental Protocols
The following protocols outline the major steps in the Sm-Nd isochron dating method, from

sample collection to data analysis. These procedures require ultra-clean laboratory conditions

to minimize contamination.[3]

Protocol 1: Sample Preparation
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Sample Selection: Choose fresh, unaltered rock samples. For an internal isochron, a single

fist-sized rock is sufficient. For a whole-rock isochron, collect multiple samples from the

same geological unit that exhibit a range of Sm/Nd ratios.[11][12]

Crushing and Pulverization: Trim any weathered surfaces from the rock sample. Crush the

fresh rock into small chips using a jaw crusher. A portion of this is often retained as the

"whole-rock" sample. Further pulverize an aliquot of the chips to a fine powder (typically

<200 mesh) in a clean agate or ceramic mill.

Mineral Separation (for Internal Isochrons): If dating individual minerals, sieve the crushed

rock chips to obtain a specific grain size fraction (e.g., 60-80 mesh).[12] Use standard heavy

liquid and magnetic separation techniques to isolate different mineral fractions (e.g.,

plagioclase, pyroxene, garnet).[2] Hand-pick the final mineral separates under a binocular

microscope to ensure high purity (>99%).[12]

Protocol 2: Sample Digestion and Isotope Dilution
Spiking: Accurately weigh an aliquot of the powdered whole-rock or mineral separate

(typically 50-100 mg) into a clean Teflon beaker.[13] Add a precise amount of a mixed

isotopic tracer solution, or "spike," enriched in isotopes like ¹⁴⁹Sm and ¹⁵⁰Nd. This isotope

dilution technique is crucial for accurately determining the Sm and Nd concentrations.[13]

Acid Digestion: Add a mixture of concentrated hydrofluoric (HF) and nitric (HNO₃) acids to

the beaker.[3][13] Seal the beaker in a steel jacket and heat it in an oven at ~180-200°C for

several days to completely dissolve the silicate sample.

Evaporation and Conversion: After cooling, evaporate the acid mixture. Add nitric acid

(HNO₃) or hydrochloric acid (HCl) and evaporate again multiple times to remove fluorides

and convert the sample into a chloride or nitrate form that is ready for chemical separation.

[14]

Protocol 3: Chemical Separation of Sm and Nd
This protocol uses a two-stage ion-exchange chromatography process to first separate the

REEs as a group and then isolate Sm and Nd from each other.[13]

Primary Cation Exchange Chromatography (REE Group Separation):
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Prepare a chromatography column with a cation exchange resin.

Load the dissolved sample solution (in HCl) onto the column.

Elute major rock-forming elements (like Fe, Mg, Al, Ca) with a specific concentration of

HCl.[15]

Collect the REE fraction by eluting with a stronger concentration of HCl.

Secondary Reverse-Phase Chromatography (Sm and Nd Separation):

Prepare a second column packed with a resin coated with an organic extractant like

HDEHP (di(2-ethylhexyl) phosphoric acid) or using a modern extraction resin like Ln

Resin.[13][15][16]

Load the collected REE fraction onto this column.

Elute the elements using varying concentrations of HCl. Nd will elute before Sm.[13]

Collect the purified Nd and Sm fractions in separate clean beakers. These fractions must

be free of isobaric interferences (e.g., separating ¹⁴⁴Sm from ¹⁴⁴Nd).[16]

Protocol 4: Mass Spectrometry
Thermal Ionization Mass Spectrometry (TIMS) is the classic high-precision technique for Sm-

Nd analysis.[17][18]

Filament Loading: Evaporate the purified Sm and Nd solutions to dryness. Redissolve each

in a drop of dilute acid and load them onto separate, clean metal filaments (typically

Rhenium).[19]

Isotopic Analysis: Insert the filament assembly into the TIMS source.[20] Under high vacuum,

pass a current through the filament to heat it, causing the sample to ionize.[20]

Measurement: The generated ions are accelerated, focused into a beam, and separated by

mass in a magnetic field.[20] Sensitive detectors (Faraday cups) measure the ion currents

for each isotope of interest (e.g., ¹⁴³Nd, ¹⁴⁴Nd, ¹⁴⁷Sm, ¹⁵²Sm).[19][20] The instrument

measures the ratios of these isotopes with very high precision.[18]
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Protocol 5: Data Analysis and Age Calculation
Data Reduction: Correct the measured isotopic ratios for instrumental mass fractionation.

Using the data from the spiked and unspiked runs, calculate the true ¹⁴³Nd/¹⁴⁴Nd and ¹⁴⁷Sm/

¹⁴⁴Nd ratios for each sample.

Isochron Plotting: Plot ¹⁴³Nd/¹⁴⁴Nd (y-axis) against ¹⁴⁷Sm/¹⁴⁴Nd (x-axis) for all the analyzed

samples (whole-rocks and/or minerals).[3]

Age Calculation: Perform a linear regression on the data points. The quality of the fit is

assessed by the Mean Squared Weighted Deviates (MSWD) value. A MSWD near 1

indicates a good fit.[21]

Calculate the age (t) from the slope (m) of the isochron using the formula: t = [ln(m + 1)] / λ

The y-intercept of the regression line gives the initial ¹⁴³Nd/¹⁴⁴Nd ratio for the sample suite.

[3]

Table 3: Example Sm-Nd Isochron Data for a Hypothetical Granite

Sample ¹⁴⁷Sm/¹⁴⁴Nd ¹⁴³Nd/¹⁴⁴Nd

Whole Rock 0.1150 0.512055

Plagioclase 0.0825 0.511850

Biotite 0.1980 0.512580

Garnet 0.2850 0.513100
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Step 1: Sample Preparation

Step 2 & 3: Chemical Processing

Step 4 & 5: Analysis & Calculation

1. Rock Sample Selection
(Fresh, Unaltered)

2. Crushing & Pulverizing

3. Mineral Separation
(Optional, for Internal Isochron)

4. Weighing & Isotope Spiking

5. Acid Digestion
(HF + HNO3)

6. Ion Exchange Chromatography
(REE -> Sm/Nd Separation)

7. Mass Spectrometry (TIMS)
(Measure Isotope Ratios)

8. Isochron Plotting
(¹⁴³Nd/¹⁴⁴Nd vs ¹⁴⁷Sm/¹⁴⁴Nd)

9. Age Calculation
(From Isochron Slope)

Click to download full resolution via product page

Caption: Experimental workflow for Sm-Nd isochron dating.
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Isochron Principle

Isochron Plot

Isochron Principle

Y-Intercept = Initial ¹⁴³Nd/¹⁴⁴Nd Ratio Slope (m) = (e^λt - 1)
Age (t) = ln(m+1)/λ

Data Points =
Cogenetic Samples

(Minerals or Whole Rocks)

(¹⁴³Nd/¹⁴⁴Nd) initial

Click to download full resolution via product page

Caption: Logical diagram of the Sm-Nd isochron relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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